![molecular formula C19H24N6 B7553684 1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine](/img/structure/B7553684.png)
1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine is a chemical compound with potential applications in scientific research. It belongs to the class of piperidine-containing compounds and has been studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine is not fully understood. However, it has been reported to inhibit the growth of various microorganisms and cancer cells. The compound has also been shown to modulate the activity of certain enzymes and receptors, which may contribute to its biological activity.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. The compound has also been reported to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, the compound has been shown to modulate the activity of certain enzymes and receptors, which may contribute to its biological activity.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine in lab experiments include its potential antimicrobial, antifungal, and antitumor activities. The compound also has potential as a drug delivery system and as a probe for imaging studies. However, the limitations of using this compound include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine. One direction is to investigate the compound's potential as a therapeutic agent for the treatment of microbial infections and cancer. Another direction is to study the compound's mechanism of action in more detail to better understand its biological activity. Additionally, the development of more efficient synthesis methods and the optimization of the compound's properties for drug delivery and imaging applications are also potential future directions.
In conclusion, this compound is a chemical compound with potential applications in scientific research. The compound has been studied for its potential antimicrobial, antifungal, and antitumor activities, as well as its potential use as a drug delivery system and as a probe for imaging studies. Further research is needed to fully understand the compound's mechanism of action and to optimize its properties for various applications.
Synthesis Methods
The synthesis of 1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine involves the reaction of benzyl imidazole with 1,2,4-triazole-1-methyl chloride to form the intermediate compound. The intermediate compound is then reacted with piperidine to obtain the final product. The synthesis of this compound has been reported in several research articles, and the purity and yield of the compound can be optimized by adjusting the reaction conditions.
Scientific Research Applications
1-[(1-Benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine has been studied for its potential applications in scientific research. It has been reported to have antimicrobial, antifungal, and antitumor activities. The compound has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, the compound has been investigated for its potential use as a probe for imaging studies.
properties
IUPAC Name |
1-[(1-benzylimidazol-2-yl)methyl]-2-(1,2,4-triazol-1-ylmethyl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6/c1-2-6-17(7-3-1)12-24-11-9-21-19(24)14-23-10-5-4-8-18(23)13-25-16-20-15-22-25/h1-3,6-7,9,11,15-16,18H,4-5,8,10,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COKAVDJRJXUIOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CN2C=NC=N2)CC3=NC=CN3CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.